Cas no 1807130-55-7 (6-(Difluoromethyl)-4-hydroxy-3-methyl-2-nitropyridine)

• Product Name: 6-(Difluoromethyl)-4-hydroxy-3-methyl-2-nitropyridine
• CAS No: 1807130-55-7
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4887980
• Update Time: 2025-06-11

6-(Difluoromethyl)-4-hydroxy-3-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-hydroxy-3-methyl-2-nitropyridine

• Inchi： 1S/C7H6F2N2O3/c1-3-5(12)2-4(6(8)9)10-7(3)11(13)14/h2,6H,1H3,(H,10,12)
• InChI Key： COKOOYXXRFORRV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(C)=C([N+](=O)[O-])N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 354
• XLogP3: 1.2
• Topological Polar Surface Area: 74.9

Additional information on 6-(Difluoromethyl)-4-hydroxy-3-methyl-2-nitropyridine

Introduction to 6-(Difluoromethyl)-4-hydroxy-3-methyl-2-nitropyridine (CAS No. 1807130-55-7)

6-(Difluoromethyl)-4-hydroxy-3-methyl-2-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 1807130-55-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic nitropyridine derivative has garnered attention due to its unique structural features and potential applications in drug discovery and development. The presence of a difluoromethyl group, a hydroxy moiety, and a methyl substituent on the pyridine ring imparts distinct chemical properties that make it a valuable scaffold for synthesizing biologically active molecules.

The compound’s molecular structure, characterized by a nitro group at the 2-position, contributes to its reactivity and interaction with biological targets. Such structural motifs are often explored in the design of novel therapeutic agents due to their ability to modulate enzyme activity, receptor binding, and other pharmacophoric interactions. In recent years, there has been growing interest in nitropyridines as intermediates or lead compounds for various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial agents.

One of the most compelling aspects of 6-(Difluoromethyl)-4-hydroxy-3-methyl-2-nitropyridine is its versatility in chemical modifications. The electron-withdrawing nature of the nitro group and the electron-donating effects of the hydroxyl and methyl groups create a balance that allows for further functionalization. This flexibility has been exploited in synthetic chemistry to generate derivatives with enhanced pharmacological properties. For instance, researchers have utilized this compound as a precursor in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 6-(Difluoromethyl)-4-hydroxy-3-methyl-2-nitropyridine as a pharmacophore. Studies have demonstrated that modifications to its core structure can fine-tune its binding affinity to specific biological targets. This has led to the identification of novel analogs with improved efficacy and reduced toxicity. Such findings underscore the importance of this compound in modern drug discovery pipelines.

The difluoromethyl group, in particular, has been extensively studied for its role in enhancing metabolic stability and bioavailability of drug candidates. Its incorporation into molecular frameworks often results in increased lipophilicity and resistance to enzymatic degradation. This characteristic makes 6-(Difluoromethyl)-4-hydroxy-3-methyl-2-nitropyridine an attractive building block for designing next-generation pharmaceuticals.

In addition to its synthetic utility, 6-(Difluoromethyl)-4-hydroxy-3-methyl-2-nitropyridine has been explored in academic research for its potential role in addressing emerging health challenges. For example, investigations have focused on its derivatives as candidates for treating resistant bacterial infections. The nitro group’s ability to undergo reduction or oxidation reactions provides a mechanism for generating bioactive species that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

The compound’s structural features also make it a candidate for developing imaging agents used in diagnostic applications. Pyridine-based molecules are frequently employed in radiopharmaceuticals due to their favorable solubility and stability properties. By incorporating functional groups such as hydroxyl and nitro moieties, researchers can enhance the binding affinity of these compounds to biological markers, improving diagnostic accuracy.

From a regulatory perspective, 6-(Difluoromethyl)-4-hydroxy-3-methyl-2-nitropyridine (CAS No. 1807130-55-7) is subject to standard guidelines governing chemical substances used in pharmaceutical research. Compliance with safety protocols ensures that researchers can conduct experiments without compromising laboratory safety or environmental standards. The compound’s handling requires adherence to good laboratory practices (GLP), including proper storage conditions and waste disposal procedures.

The future prospects of 6-(Difluoromethyl)-4-hydroxy-3-methyl-2-nitropyridine are promising, with ongoing research exploring new synthetic pathways and applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative derivatives with broad therapeutic potential. As computational methods continue to evolve, high-throughput screening techniques will enable rapid identification of promising candidates derived from this scaffold.

In conclusion, 6-(Difluoromethyl)-4-hydroxy-3-methyl-2-nitropyridine (CAS No. 1807130-55-7) represents a cornerstone in modern medicinal chemistry. Its unique structural attributes offer unparalleled opportunities for designing novel therapeutics across multiple disease domains. As research progresses, this compound is poised to play an increasingly pivotal role in addressing global health challenges through innovative drug development strategies.